Cas no 102849-12-7 (3-(N-Maleimidylpropionyl)biocytin)

• Product Name: 3-(N-Maleimidylpropionyl)biocytin
• CAS No: 102849-12-7
• MF: C₂₃H₃₃N₅O₇S
• MW: 523.602424383163
• CID: 91246
• PubChem ID: 127195
• Update Time: 2025-10-19

3-(N-Maleimidylpropionyl)biocytin Chemical and Physical Properties

Names and Identifiers

• MPB
• N-(3-MALEIMIDOPROPIONYL)BIOCYTIN
• N-EPSILON-BIOTINYL-N-ALPHA-(3-MALEIMIDOPROPIONYL)-L-LYSINE
• 3-(N-MALEIMIDOPROPIONYL)BIOCYTIN
• MPB, Nε-Biotinyl-Nα-(3-maleimidopropionyl)-L-lysine
• (2R)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]hexanoic acid
• 3-(N-Maleimidopropionyl)-biocytin
• 3-(N-Maleimidylpropionyl)biocytin
• N2-[3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-lysine
• Nω-Biotinyl-Nα-(3-maleimidopropionyl)-L-lysine
• N2-[3-(2,5-Dioxo-3-pyrroline-1-yl)propionyl]-N6-[5-[[(3aS,6aβ)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazole]-4α-yl]-1-oxopentyl]-L-lysine
• N2-[3-(2,5-Dihydro-2,5-dioxo-1H-pyrrole-1-yl)propanoyl]-N6-[5-[(3aS,6aβ)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4α-yl]-1-oxopentyl]-L-lysine
• N-(3-MALEIMIDOPROPIONYL)BIOCYTIN 65+%
• MPB, Nε-Biotinyl-Nα-(3-maleimidopropionyl)-L-lysine
• SR-01000946294
• L-Lysine, N2-(3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl)-N6-(5-(hexahydro-2-exo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-
• 102849-12-7
• 3-(N-Maleimido-propionyl)biocytin
• (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]hexanoic acid
• 3-MPB
• PD019854
• HMS3650I18
• CHEBI:184004
• DTXSID90912986
• N-(3-Maleimidopropionyl)biocytin, >=75% (HPLC)
• SR-01000946294-1
• N~2~-[3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-hydroxypropylidene]-N~6~-[1-hydroxy-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentylidene]lysine
• Nalpha-(3-Maleimidylpropionyl)Biocytin
• L-Lysine,N2-[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-
• HY-W020784
• CS-0031910

• MDL： MFCD16661254
• Inchi： 1S/C23H33N5O7S/c29-17(7-2-1-6-16-21-15(13-36-16)26-23(35)27-21)24-11-4-3-5-14(22(33)34)25-18(30)10-12-28-19(31)8-9-20(28)32/h8-9,14-16,21H,1-7,10-13H2,(H,24,29)(H,25,30)(H,33,34)(H2,26,27,35)/t14-,15-,16-,21-/m0/s1
• InChI Key： KWNGAZCDAJSVLC-OSAWLIQMSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCC[C@@H](C(=O)O)NC(CCN1C(C=CC1=O)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 525.22600
• Monoisotopic Mass: 523.21006958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 17
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 199Ų

Experimental Properties

• Melting Point: 145-150°C dec
• Solubility: DMSO
• PSA: 199.31000
• LogP: 1.34040

3-(N-Maleimidylpropionyl)biocytin Security Information

• WGK Germany：3
• Safety Instruction： S22
• Safety Term：S22-24/25
• Storage Condition：-20°C Freezer

Additional information on 3-(N-Maleimidylpropionyl)biocytin

Professional Introduction to Compound with CAS No. 102849-12-7 and Product Name: 3-(N-Maleimidylpropionyl)biocytin

3-(N-Maleimidylpropionyl)biocytin, identified by the Chemical Abstracts Service Number (CAS No.) 102849-12-7, is a specialized biochemical reagent that has garnered significant attention in the field of biomedical research. This compound serves as a critical tool in molecular biology and drug development, leveraging its unique chemical properties to facilitate a wide range of applications. The structure of 3-(N-maleimidylpropionyl)biocytin incorporates a maleimide group and a biocytin moiety, which enables it to form covalent bonds with thiol-containing molecules, making it an invaluable asset in protein labeling, purification, and detection processes.

The maleimide functional group is particularly noteworthy due to its high reactivity with sulfhydryl (-SH) groups found in cysteine residues of proteins. This reactivity allows for the precise conjugation of biocytin, a derivative of biotin, to target molecules. Biotin, itself, is a water-soluble vitamin (B7) that exhibits strong affinity for avidin and streptavidin proteins, which are widely used in diagnostic assays and molecular biology techniques. By incorporating biocytin into 3-(N-maleimidylpropionyl)biocytin, researchers can exploit these interactions to develop highly sensitive and specific detection systems.

Recent advancements in biotechnology have highlighted the importance of 3-(N-maleimidylpropionyl)biocytin in the development of novel diagnostic tools and therapeutic agents. For instance, studies have demonstrated its utility in constructing biosensors that can detect trace amounts of target analytes with exceptional sensitivity. The compound's ability to modify proteins on a molecular level has also been exploited in the design of targeted drug delivery systems, where biocytin-conjugated peptides or antibodies can be used to enhance specificity and efficacy.

In the realm of academic research, 3-(N-maleimidylpropionyl)biocytin has been employed to investigate protein-protein interactions, cellular signaling pathways, and enzyme kinetics. Its role in fluorescent labeling techniques has enabled researchers to visualize biological processes in real-time, providing insights that were previously unattainable. For example, researchers have utilized this compound to track the movement of proteins within cells, shedding light on dynamic cellular events such as endocytosis and exocytosis.

The versatility of 3-(N-maleimidylpropionyl)biocytin extends beyond basic research applications. In clinical settings, this compound has been incorporated into immunoassays that require high-affinity binding between antibodies and antigens. The strong interaction between biocytin and avidin/streptavidin provides an ideal platform for developing diagnostic tests with improved accuracy and reliability. Additionally, its use in therapeutic formulations has shown promise in targeted therapy for diseases such as cancer, where biocytin-conjugated drugs can selectively bind to cancer cells while minimizing side effects on healthy tissues.

The synthesis of 3-(N-maleimidylpropionyl)biocytin involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The maleimide group must be introduced at the correct position relative to the biocytin moiety to maintain optimal reactivity. Advances in synthetic chemistry have enabled the development of more efficient synthetic routes, reducing costs and improving scalability for industrial applications.

One of the most compelling aspects of 3-(N-maleimidylpropionyl)biocytin is its potential for customization. Researchers can modify the compound's structure by incorporating different linkers or tags, allowing for tailored applications across various fields. For example, fusion proteins can be created by conjugating 3-(N-maleimidylpropionyl)biocytin with target proteins or peptides, enabling novel functional studies or therapeutic interventions.

The impact of 3-(N-maleimidylpropionyl)biocytin on biomedical research cannot be overstated. Its ability to bridge biochemical processes with practical applications has accelerated progress in numerous areas, from basic science to clinical diagnostics and therapeutics. As our understanding of biological systems continues to evolve, the demand for innovative tools like 3-(N-maleimidylpropionyl)biocytin is expected to grow, driving further advancements and discoveries.

In conclusion,3-(N-maleimidylpropionyl)biocytin (CAS No. 102849-12-7) represents a cornerstone in modern biochemical research. Its unique properties make it an indispensable tool for scientists working on protein modification, diagnostics, and drug development. With ongoing research efforts focused on optimizing its applications and expanding its capabilities,3-(N-maleimidylpropionyl)biocytin is poised to remain at the forefront of biomedical innovation for years to come.